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Audience: Researchers, scientists, and drug development professionals.

Introduction to Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC)
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is a cornerstone of bioorthogonal "click

chemistry," enabling the efficient covalent ligation of molecules in complex biological

environments.[1][2] Developed by Carolyn Bertozzi in 2004, this reaction occurs between a

strained cyclooctyne and an azide-functionalized molecule to form a stable triazole linkage.[1]

The reaction's primary driving force is the high ring strain of the cyclooctyne (approximately 18

kcal/mol), which is released upon the [3+2] cycloaddition with an azide, thus lowering the

activation energy.[2][3]

A key advantage of SPAAC is that it proceeds efficiently under mild, physiological conditions

(temperature and pH) without the need for a cytotoxic copper catalyst, which is required for the

conventional Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[2][4][5] This copper-free

nature makes SPAAC highly biocompatible and ideal for applications in living cells and whole

organisms.[1][4] The azide and cyclooctyne functional groups are abiotic and do not cross-

react with naturally occurring functionalities in biological systems, ensuring high specificity.[6]

These features have led to the widespread adoption of SPAAC in fields such as bioconjugation,

drug development, materials science, and molecular imaging.[3][4][7]
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(e.g., DBCO) Stable Triazole Linkage

Preparation

Reaction

Purification & Analysis

1. Prepare Azide-Molecule
(e.g., protein, cell)

Dissolve in appropriate buffer (pH 7-8.5)

3. Initiate SPAAC Reaction
Add cyclooctyne to azide solution

(1.1 - 10 fold molar excess)

2. Prepare Cyclooctyne Reagent
(e.g., DBCO-Fluorophore)

Dissolve in compatible solvent (e.g., DMSO)

4. Incubate
Room Temp (1-12h) or 4°C (overnight)

Gentle agitation

5. Purify Conjugate
(e.g., SEC, RP-HPLC, Desalting Column)

Remove excess reagents

6. Characterize Product
(e.g., Mass Spectrometry, SDS-PAGE, Microscopy)
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Antibody Preparation Drug-Linker Preparation

Azide-Modified
Antibody (Ab-N₃)

SPAAC Reaction
Ab-N₃ + DBCO-Drug Linker

(PBS, pH 7.4, RT, 4-24h)

DBCO-Drug Linker

Purification
(e.g., SEC)

Remove excess drug-linker

Final Product
Antibody-Drug Conjugate (ADC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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